N'-cyclopentyl-N-ethyl-N-methyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine

• IUPAC Name: 6-N-cyclopentyl-5-N-ethyl-5-N-methyl-[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine
• InChI: InChI=1S/C12H18N6O/c1-3-18(2)12-11(13-8-6-4-5-7-8)14-9-10(15-12)17-19-16-9/h8H,3-7H2,1-2H3,(H,13,14,16)
• InChI Key: AEIPMSYYQLGMIE-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C1=NC2=NON=C2N=C1NC3CCCC3
• Molecular Formula: C12H18N6O
• Molecular Weight: 262.31 g/mol

Description

N-cyclopentyl-N-ethyl-N-methyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine, also known as ODQ, is a potent and selective inhibitor of soluble guanylyl cyclase (sGC). It has been widely used in scientific research to investigate the role of sGC in various physiological and pathological processes.

Mechanism of Action

N'-cyclopentyl-N-ethyl-N-methyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine inhibits sGC by binding to the heme moiety of the enzyme and preventing the activation of the catalytic domain by NO or other sGC activators. This leads to a decrease in cyclic guanosine monophosphate (cGMP) levels, which is a key mediator of the biological effects of NO.
Biochemical and Physiological Effects:
This compound has been shown to inhibit NO-induced vasodilation in various vascular beds, including the pulmonary, coronary, and mesenteric arteries. It also inhibits platelet aggregation and leukocyte adhesion, which are important processes in the pathogenesis of cardiovascular diseases and inflammation. In addition, this compound has been reported to have neuroprotective effects in animal models of cerebral ischemia and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-cyclopentyl-N-ethyl-N-methyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine is its high potency and selectivity for sGC inhibition, which allows for precise manipulation of the cGMP signaling pathway. However, its use is limited by its low solubility in aqueous solutions and its tendency to form aggregates at high concentrations, which can lead to non-specific effects.

Future Directions

Future research using N'-cyclopentyl-N-ethyl-N-methyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine could focus on investigating the role of sGC in other physiological and pathological processes, such as cancer, diabetes, and neurodegenerative diseases. It could also be used to screen for novel sGC activators or inhibitors with therapeutic potential. Additionally, the development of new formulations or delivery methods could improve the solubility and bioavailability of this compound for in vivo studies.

Scientific Research Applications

N'-cyclopentyl-N-ethyl-N-methyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine has been extensively used in scientific research to study the role of sGC in various physiological and pathological processes, such as vasodilation, platelet aggregation, inflammation, and neuroprotection. It has also been used to investigate the mechanism of action of other drugs that target sGC, such as nitric oxide (NO) and BAY 41-2272.